Cas no 876901-73-4 (2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide)

2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide structure
876901-73-4 structure
Product Name:2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
CAS No:876901-73-4
MF:C9H9N3OS2
MW:239.31725859642
CID:5420923
PubChem ID:6461110
Update Time:2023-11-21

2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(6-Methyl-thieno[2,3-d]pyrimidin-4-ylsulfanyl)-acetamide
    • AKOS000642201
    • VU0608536-1
    • SCHEMBL11982072
    • 2-({6-methylthieno[2,3-d]pyrimidin-4-yl}sulfanyl)acetamide
    • 2-(6-methylthieno[2,3-d]pyrimidin-4-yl)sulfanylacetamide
    • 876901-73-4
    • Z235511414
    • F3277-0920
    • 2-((6-methylthieno[2,3-d]pyrimidin-4-yl)thio)acetamide
    • 2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide
    • Inchi: 1S/C9H9N3OS2/c1-5-2-6-8(14-3-7(10)13)11-4-12-9(6)15-5/h2,4H,3H2,1H3,(H2,10,13)
    • InChI Key: YAPNTMIWDQFAOV-UHFFFAOYSA-N
    • SMILES: S1C(C)=CC2=C(N=CN=C12)SCC(N)=O

Computed Properties

  • Exact Mass: 239.01870427g/mol
  • Monoisotopic Mass: 239.01870427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 122Ų

2-({6-methylthieno2,3-dpyrimidin-4-yl}sulfanyl)acetamide Pricemore >>

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